Cas no 1174852-89-1 (1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine)

1-Methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine is a pyrazole derivative characterized by its pyrrolidine-1-carbonyl substituent, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The compound's structural features, including the amine and carbonyl functionalities, make it a versatile building block for the development of biologically active molecules. Its stability under standard conditions and compatibility with common organic reactions further contribute to its utility in medicinal chemistry research. The presence of both hydrogen bond donor and acceptor sites may facilitate interactions with biological targets, suggesting applications in drug discovery. This compound is typically handled under controlled conditions to ensure purity and reactivity.
1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine structure
1174852-89-1 structure
Product Name:1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine
CAS No:1174852-89-1
MF:C9H14N4O
MW:194.233661174774
MDL:MFCD12548020
CID:2111080
PubChem ID:45923669
Update Time:2025-06-23

1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • (3-amino-1-methyl-1H-pyrazol-5-yl)-1-pyrrolidinylMethanone
    • 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine
    • 1174852-89-1
    • DB-289849
    • (3-amino-1-methyl-1H-pyrazol-5-yl)(pyrrolidin-1-yl)methanone
    • 3-amino-1-methylpyrazol-5-yl pyrrolidinyl ketone
    • ZWB85289
    • STL414682
    • CS-0241306
    • (3-AMINO-1-METHYL-1H-PYRAZOL-5-YL)(1-PYRROLIDINYL)METHANONE
    • SCHEMBL14912522
    • (5-amino-2-methylpyrazol-3-yl)-pyrrolidin-1-ylmethanone
    • EN300-232277
    • AKOS005168940
    • 1-methyl-5-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-3-amine
    • 1-METHYL-5-(PYRROLIDINE-1-CARBONYL)PYRAZOL-3-AMINE
    • MDL: MFCD12548020
    • Inchi: 1S/C9H14N4O/c1-12-7(6-8(10)11-12)9(14)13-4-2-3-5-13/h6H,2-5H2,1H3,(H2,10,11)
    • InChI Key: CDFHFTJJKRTIHE-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(N)=NN1C)N1CCCC1

Computed Properties

  • Exact Mass: 194.117
  • Monoisotopic Mass: 194.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.2A^2
  • XLogP3: 0.2

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Additional information on 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine

Introduction to 1-Methyl-5-(Pyrrolidine-1-Carbonyl)-1H-Pyrazol-3-Amine (CAS No. 1174852-89-1)

1-Methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine (CAS No. 1174852-89-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine makes it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and a pyrrolidine carbonyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrrolidine carbonyl group, in particular, is known to enhance the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential of 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine has also demonstrated promising anti-cancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism by which it exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, allowing for once-daily dosing in preclinical models.

To further evaluate the safety and efficacy of 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine, several clinical trials are currently underway. These trials aim to assess the compound's safety profile in healthy volunteers and its efficacy in patients with specific conditions such as inflammatory diseases and cancer. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-methyl-5-(pyrrolidine-1-carbonyl)-1H-pyrazol-3-amine (CAS No. 1174852-89-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more data from ongoing clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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